![molecular formula C12H13NO3 B6144899 3-[(cyclopropylformamido)methyl]benzoic acid CAS No. 1183920-36-6](/img/no-structure.png)
3-[(cyclopropylformamido)methyl]benzoic acid
Description
Molecular Structure Analysis
The InChI code for 3-[(cyclopropylformamido)methyl]benzoic acid is1S/C12H13NO3/c14-11(9-4-5-9)13-7-8-2-1-3-10(6-8)12(15)16/h1-3,6,9H,4-5,7H2,(H,13,14)(H,15,16) . This indicates the specific arrangement of atoms in the molecule. It is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(cyclopropylformamido)methyl]benzoic acid involves the reaction of cyclopropylcarboxylic acid with N,N-dimethylformamide dimethyl acetal to form the corresponding cyclopropylformaldehyde. The cyclopropylformaldehyde is then reacted with N,N-dimethylformamide and hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reacted with 3-chlorobenzoic acid to form the desired product.", "Starting Materials": [ "Cyclopropylcarboxylic acid", "N,N-dimethylformamide dimethyl acetal", "N,N-dimethylformamide", "Hydroxylamine hydrochloride", "3-chlorobenzoic acid" ], "Reaction": [ "Cyclopropylcarboxylic acid is reacted with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst to form the corresponding cyclopropylformaldehyde.", "The cyclopropylformaldehyde is then reacted with N,N-dimethylformamide and hydroxylamine hydrochloride to form the corresponding oxime.", "The oxime is then reacted with 3-chlorobenzoic acid in the presence of a base to form 3-[(cyclopropylformamido)methyl]benzoic acid." ] } | |
CAS RN |
1183920-36-6 |
Product Name |
3-[(cyclopropylformamido)methyl]benzoic acid |
Molecular Formula |
C12H13NO3 |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
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